Cas no 834884-77-4 (6-(4-Fluorophenyl)pyridine-2-carbaldehyde)

• Product Name: 6-(4-Fluorophenyl)pyridine-2-carbaldehyde
• CAS No: 834884-77-4
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• MDL: MFCD06410011
• CID: 891527
• PubChem ID: 24884037
• Update Time: 2025-06-13

6-(4-Fluorophenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenyl)picolinaldehyde
• 6-(4-Fluorophenyl)-2-pyridinecarboxaldehyde
• 6-(4-fluorophenyl)pyridine-2-carbaldehyde
• BM518
• WVQIFQHRRHZIGZ-UHFFFAOYSA-N
• BS-29476
• EN300-7352798
• Z1509584960
• J-009416
• AKOS015960173
• CS-0204451
• MFCD06410011
• SCHEMBL1914634
• 834884-77-4
• 6-(4-Fluorophenyl)-2-pyridinecarboxaldehyde, 97%
• AB23857
• G29358
• DB-263705
• 6-(4-Fluorophenyl)pyridine-2-carbaldehyde

• MDL： MFCD06410011
• Inchi： 1S/C12H8FNO/c13-10-6-4-9(5-7-10)12-3-1-2-11(8-15)14-12/h1-8H
• InChI Key： WVQIFQHRRHZIGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 201.05900
• Monoisotopic Mass: 201.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Melting Point: 85-90 °C (lit.)
• PSA: 29.96000
• LogP: 2.70020

6-(4-Fluorophenyl)pyridine-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 6-(4-Fluorophenyl)pyridine-2-carbaldehyde

Introduction to 6-(4-Fluorophenyl)pyridine-2-carbaldehyde (CAS No. 834884-77-4)

6-(4-Fluorophenyl)pyridine-2-carbaldehyde, with the CAS number 834884-77-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a fluorinated phenyl group and an aldehyde functional group. These characteristics endow it with a range of potential applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-(4-Fluorophenyl)pyridine-2-carbaldehyde consists of a pyridine ring substituted at the 6-position with a 4-fluorophenyl group and a formyl group at the 2-position. The presence of the fluorine atom in the phenyl ring can significantly influence the compound's electronic properties, making it an attractive candidate for various biological studies. The aldehyde group, on the other hand, provides a reactive site for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities.

In recent years, 6-(4-Fluorophenyl)pyridine-2-carbaldehyde has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound can effectively inhibit certain kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation. This property makes it a promising candidate for the development of anticancer drugs.

Beyond its enzymatic inhibition properties, 6-(4-Fluorophenyl)pyridine-2-carbaldehyde has also been explored for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a central role in various diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that this compound can modulate inflammatory pathways by interfering with the activity of key inflammatory mediators, such as cytokines and chemokines.

The pharmacological profile of 6-(4-Fluorophenyl)pyridine-2-carbaldehyde has been further enhanced through structural modifications. For example, researchers have synthesized derivatives by introducing additional functional groups or altering the substituents on the pyridine ring. These modifications have led to compounds with improved potency, selectivity, and pharmacokinetic properties. Some notable derivatives include those with enhanced solubility and reduced toxicity, which are crucial factors for successful drug development.

In addition to its therapeutic applications, 6-(4-Fluorophenyl)pyridine-2-carbaldehyde has also found use as a synthetic intermediate in organic synthesis. Its unique reactivity profile makes it a valuable building block for constructing more complex molecules. For instance, it can be used in cross-coupling reactions to form carbon-carbon bonds or in condensation reactions to generate heterocyclic compounds. These synthetic applications have broadened its utility in both academic and industrial settings.

The safety and toxicity profiles of 6-(4-Fluorophenyl)pyridine-2-carbaldehyde have been evaluated through various preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations, although higher doses may cause mild side effects such as gastrointestinal discomfort. To ensure its safe use in clinical settings, ongoing research is focused on optimizing its dosing regimens and identifying any potential long-term effects.

In conclusion, 6-(4-Fluorophenyl)pyridine-2-carbaldehyde (CAS No. 834884-77-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutic agents and synthetic intermediates. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.